Cas no 51360-27-1 (Butanoic acid,4-phosphono-2-(phosphonomethyl)-)

• Product Name: Butanoic acid,4-phosphono-2-(phosphonomethyl)-
• CAS No: 51360-27-1
• MF: C₅H₁₂O₈P₂
• MW: 262.091504096985
• CID: 373103
• PubChem ID: 6452423
• Update Time: 2025-04-19

Butanoic acid,4-phosphono-2-(phosphonomethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-phosphono-2-(phosphonomethyl)-
• 4-phosphono-2-(phosphonomethyl)butanoate
• 4-Ppmb
• DTXSID80965643
• 4-Phosphono-2-(phosphonomethyl)butyric acid
• SCHEMBL6262241
• 51360-27-1
• 4-phosphono-2-(phosphonomethyl)butanoic acid
• Butanoic acid, 4-phosphono-2-(phosphonomethyl)-

• Inchi： 1S/C5H12O8P2/c6-5(7)4(3-15(11,12)13)1-2-14(8,9)10/h4H,1-3H2,(H,6,7)(H2,8,9,10)(H2,11,12,13)
• InChI Key： UWPNBLFJHCNZHG-UHFFFAOYSA-N
• SMILES： P(CC(C(=O)O)CCP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 262.00076
• Monoisotopic Mass: 262.00074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: -2.9
• Topological Polar Surface Area: 152

Experimental Properties

• Density: 1.815
• Boiling Point: 690.3°Cat760mmHg
• Flash Point: 371.3°C
• Refractive Index: 1.559
• PSA: 152.36
• LogP: -1.90200